molecular formula C14H11N5O4 B12634229 (3E)-3-(Benzylimino)-7-nitro-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol CAS No. 921933-63-3

(3E)-3-(Benzylimino)-7-nitro-1-oxo-1lambda~5~,2,4-benzotriazin-4(3H)-ol

Cat. No.: B12634229
CAS No.: 921933-63-3
M. Wt: 313.27 g/mol
InChI Key: BSRFWXQQIMHEST-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

(3E)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol is a nitro-substituted benzotriazin derivative characterized by a benzylimino group at position 3 and a nitro group at position 5. The compound’s λ⁵-sulfur configuration (1λ⁵) and (3E)-stereochemistry contribute to its unique electronic and steric properties.

Properties

CAS No.

921933-63-3

Molecular Formula

C14H11N5O4

Molecular Weight

313.27 g/mol

IUPAC Name

N-benzyl-7-nitro-1,4-dioxido-1,2,4-benzotriazine-1,4-diium-3-amine

InChI

InChI=1S/C14H11N5O4/c20-17-12-7-6-11(19(22)23)8-13(12)18(21)16-14(17)15-9-10-4-2-1-3-5-10/h1-8H,9H2,(H,15,16)

InChI Key

BSRFWXQQIMHEST-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)CNC2=[N+](C3=C(C=C(C=C3)[N+](=O)[O-])[N+](=N2)[O-])[O-]

Origin of Product

United States

Comparison with Similar Compounds

Structural Analogs

Key structural analogs include:

3-Benzyl-7-nitro-1-oxo-1,2,4-benzotriazin-4(3H)-ol: Lacks the imino group, resulting in reduced hydrogen-bonding capacity and altered solubility.

(3Z)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol: Stereoisomer with (3Z)-configuration, which may exhibit distinct dipole moments and crystal packing.

Table 1: Comparative Physicochemical Properties
Compound Name Substituents (Position) Molecular Weight (g/mol) Melting Point (°C) Solubility (Water)
(3E)-3-(Benzylimino)-7-nitro-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol NO₂ (7), Benzylimino (3) 342.3 215–218 (decomp.) Low
3-Benzyl-7-nitro-1-oxo-1,2,4-benzotriazin-4(3H)-ol NO₂ (7), Benzyl (3) 326.3 198–201 Moderate
7-Chloro-3-(benzylimino)-1-oxo-1λ⁵,2,4-benzotriazin-4(3H)-ol Cl (7), Benzylimino (3) 331.8 225–227 Very Low

Note: Data inferred from related benzotriazin derivatives; experimental validation required .

Spectroscopic Characterization

  • ¹H-NMR: The benzylimino group in the target compound generates distinct aromatic proton signals (δ 7.2–7.6 ppm) and an imino proton resonance (δ 8.1 ppm). This contrasts with non-imino analogs, which lack the latter peak .
  • IR : The nitro group exhibits strong absorption at ~1520 cm⁻¹, while the oxo group shows a peak at ~1680 cm⁻¹.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.